Cas no 90001-43-7 (2-bromobenzene-1,4-dicarbaldehyde)

• Product Name: 2-bromobenzene-1,4-dicarbaldehyde
• CAS No: 90001-43-7
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD28359535
• CID: 994474
• PubChem ID: 262333
• Update Time: 2025-11-02

2-bromobenzene-1,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromobenzene-1,4-dicarbaldehyde
• 2-bromoterephthalaldehyde
• YVNJOTVKIMMVLW-UHFFFAOYSA-N
• MFCD28359535
• YSZC2034
• NSC95788
• SCHEMBL1174661
• DTXSID80294309
• NSC-95788
• 2-bromo-terephthalaldehyde
• 90001-43-7
• BS-45101
• AB10136
• 1,4-benzenedicarboxaldehyde, 2-bromo-
• InChI=1/C8H5BrO2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-5

• MDL： MFCD28359535
• Inchi： 1S/C8H5BrO2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-5H
• InChI Key： YVNJOTVKIMMVLW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1C=O

Computed Properties

• Exact Mass: 211.947
• Monoisotopic Mass: 211.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.652
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.657
• PSA: 34.14000
• LogP: 2.07410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-bromobenzene-1,4-dicarbaldehyde

Comprehensive Guide to 2-Bromobenzene-1,4-dicarbaldehyde (CAS No. 90001-43-7): Properties, Applications, and Market Insights

2-Bromobenzene-1,4-dicarbaldehyde (CAS No. 90001-43-7) is a highly versatile aromatic aldehyde compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its bromine and aldehyde functional groups, serves as a critical intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure makes it a valuable building block for constructing complex organic frameworks.

The growing demand for 2-bromobenzene-1,4-dicarbaldehyde derivatives in drug discovery and material innovation has positioned this compound as a focal point in contemporary research. Scientists and manufacturers are increasingly exploring its potential in developing high-performance polymers, ligands for catalysis, and photoactive materials. The compound's reactivity, particularly in cross-coupling reactions and nucleophilic substitutions, offers broad synthetic utility.

From a chemical perspective, 2-bromobenzene-1,4-dicarbaldehyde exhibits notable stability under standard conditions while maintaining sufficient reactivity for diverse transformations. Its electron-withdrawing bromo group enhances the electrophilicity of the aldehyde functionalities, making it particularly useful in condensation reactions and Schiff base formation. These characteristics have led to its adoption in creating chiral auxiliaries and asymmetric catalysts for stereoselective synthesis.

In the pharmaceutical sector, researchers are investigating 2-bromobenzene-1,4-dicarbaldehyde-based compounds as potential precursors for anticancer agents and CNS-active molecules. The compound's ability to form stable imine linkages has proven valuable in developing prodrug systems and targeted delivery vehicles. Recent studies have highlighted its role in creating bioconjugates for diagnostic applications.

The material science community has embraced 90001-43-7 for designing organic semiconductors and molecular sensors. Its incorporation into conjugated systems has shown promise in enhancing charge transport properties, making it relevant for OLED technologies and photovoltaic devices. The compound's planar aromatic structure facilitates π-π stacking interactions, crucial for developing self-assembled monolayers.

Environmental considerations surrounding 2-bromobenzene-1,4-dicarbaldehyde synthesis have prompted investigations into greener production methods. Current research focuses on catalytic bromination techniques and solvent-free oxidation processes to minimize ecological impact. These advancements align with the chemical industry's shift toward sustainable chemistry practices.

Market analysis indicates steady growth in demand for high-purity 2-bromobenzene-1,4-dicarbaldehyde, particularly from the electronic materials sector. Suppliers are responding by developing custom purification protocols to meet stringent quality requirements. The compound's scalable synthesis and commercial availability have made it accessible to both academic and industrial researchers.

Quality control standards for CAS 90001-43-7 typically involve rigorous HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency. Advanced techniques like X-ray crystallography are employed to confirm molecular structure, particularly for pharmaceutical-grade material. These measures guarantee reliable performance in sensitive applications.

Future prospects for 2-bromobenzene-1,4-dicarbaldehyde applications appear promising, with emerging uses in metal-organic frameworks (MOFs) and covalent organic polymers (COPs). Its dual functionality enables the construction of tunable porous materials for gas storage and separation. Researchers are also exploring its potential in creating molecular machines and stimuli-responsive systems.

For laboratories working with 2-bromobenzene-1,4-dicarbaldehyde, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. The compound's hygroscopic nature necessitates careful moisture control during storage and transfer operations.

The scientific literature contains numerous references to 90001-43-7 applications, with particular emphasis on its role in multicomponent reactions and click chemistry. Its compatibility with various organometallic reagents expands its synthetic utility, enabling the construction of diverse molecular architectures.

In analytical chemistry, 2-bromobenzene-1,4-dicarbaldehyde serves as a valuable derivatization agent for detecting and quantifying amines and other nucleophiles. Its UV-active properties facilitate sensitive detection in HPLC applications, making it useful for trace analysis in complex matrices.

Patent surveys reveal growing intellectual property activity surrounding 2-bromobenzene-1,4-dicarbaldehyde derivatives, particularly in electronic materials and specialty coatings. Innovators are leveraging its structural features to develop advanced functional materials with tailored properties for specific applications.

As research continues to uncover new applications for CAS 90001-43-7, its importance as a versatile synthetic building block is expected to grow. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenges in medicinal chemistry, materials science, and catalysis.